Cas no 820965-58-0 (2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-)
820965-58-0 structure
Product Name:2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
CAS No:820965-58-0
MF:C11H9NO2
MW:187.194662809372
CID:699282
PubChem ID:11446780
Update Time:2025-04-19
2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
- 3,3'-(2,5-pyridinediyl)bis-2-propyn-1-ol
- 3-[6-(3-hydroxyprop-1-ynyl)pyridin-3-yl]prop-2-yn-1-ol
- 820965-58-0
- DTXSID80466105
-
- Inchi: 1S/C11H9NO2/c13-7-1-3-10-5-6-11(12-9-10)4-2-8-14/h5-6,9,13-14H,7-8H2
- InChI Key: RHLMKCGAUDHFMX-UHFFFAOYSA-N
- SMILES: OCC#CC1=CN=C(C#CCO)C=C1
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 53.4Ų
2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
820965-58-0 (2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-) Related Products
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